Cas no 89077-12-3 (Cyclohepta[c]pyrrole, 2-acetyldecahydro-, cis-)

• Product Name: Cyclohepta[c]pyrrole, 2-acetyldecahydro-, cis-
• CAS No: 89077-12-3
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 613349
• PubChem ID: 70537082
• Update Time: 2025-04-19

Cyclohepta[c]pyrrole, 2-acetyldecahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohepta[c]pyrrole, 2-acetyldecahydro-, cis-
• 89077-12-3
• 1-(Cis-octahydrocyclohepta[c]pyrrol-2(1H)-yl)ethanone
• SCHEMBL11204341

• Inchi： 1S/C11H19NO/c1-9(13)12-7-10-5-3-2-4-6-11(10)8-12/h10-11H,2-8H2,1H3/t10-,11+
• InChI Key： ZJENPXHFFLPZGB-PHIMTYICSA-N
• SMILES： O=C(C)N1C[C@@H]2CCCCC[C@@H]2C1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų